Cas no 2248408-47-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate
- EN300-6514470
- 2248408-47-9
-
- Inchi: 1S/C15H13N3O4/c1-10-8-16-17(9-10)7-6-13(19)22-18-14(20)11-4-2-3-5-12(11)15(18)21/h2-5,8-9H,6-7H2,1H3
- InChI Key: BNOYPGOMNOURHA-UHFFFAOYSA-N
- SMILES: O(C(CCN1C=C(C)C=N1)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 299.09060590g/mol
- Monoisotopic Mass: 299.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 81.5Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6514470-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate |
2248408-47-9 | 0.05g |
$239.0 | 2023-05-23 | ||
| Enamine | EN300-6514470-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate |
2248408-47-9 | 0.1g |
$250.0 | 2023-05-23 | ||
| Enamine | EN300-6514470-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate |
2248408-47-9 | 0.25g |
$262.0 | 2023-05-23 | ||
| Enamine | EN300-6514470-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate |
2248408-47-9 | 0.5g |
$273.0 | 2023-05-23 | ||
| Enamine | EN300-6514470-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate |
2248408-47-9 | 1g |
$284.0 | 2023-05-23 | ||
| Enamine | EN300-6514470-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate |
2248408-47-9 | 2.5g |
$558.0 | 2023-05-23 | ||
| Enamine | EN300-6514470-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate |
2248408-47-9 | 5g |
$825.0 | 2023-05-23 | ||
| Enamine | EN300-6514470-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate |
2248408-47-9 | 10g |
$1224.0 | 2023-05-23 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate
1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-(4-Methyl-1H-Pyrazol-1-Yl)Propanoate: A Comprehensive Overview
The compound with CAS No. 2248408-47-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of intense research interest.
Structural Insights and Synthesis
The molecule consists of a dihydroisoindole core, which is a bicyclic structure with two oxygen atoms in the 1,3-dioxo positions. This core is connected to a pyrazole ring, which is substituted with a methyl group at the 4-position. The propanoate ester linkage between these two moieties contributes to the compound's stability and bioavailability. The synthesis of this compound involves a multi-step process, including the formation of the dihydroisoindole ring and subsequent coupling with the pyrazole derivative. Researchers have optimized these steps to achieve high yields and purity, ensuring its suitability for biological studies.
Biological Activity and Pharmacological Properties
Recent investigations have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 3-(4-methylpyrazolyl)propanoate exhibits potent activity in various biological assays. For instance, studies have shown that it acts as a selective inhibitor of certain enzymes involved in inflammatory pathways. This makes it a promising candidate for the development of anti-inflammatory drugs. Additionally, its ability to modulate receptor activity suggests potential applications in the treatment of neurological disorders.
Applications in Drug Development
The compound's unique combination of structural features and biological activity has positioned it as a valuable tool in drug discovery. Its dihydroisoindole core provides a rigid framework that can be further modified to enhance its pharmacokinetic properties. Researchers are exploring various strategies to improve its solubility and bioavailability, which are critical factors for its successful translation into clinical settings.
Environmental Impact and Safety Considerations
As with any chemical compound, understanding its environmental impact is crucial. Studies have shown that 1,3-dioxo-2,3-dihydro-1H-Isoindol-Yl Propanoate derivatives degrade under specific conditions, reducing their persistence in the environment. However, further research is needed to fully assess their ecological footprint and ensure safe handling practices.
Conclusion
In summary, CAS No. 2248408-47-9, or 1,3-dioxo-2,3-dihydro-1H-Isoindol-Yl Propanoate, represents a significant advancement in organic chemistry with promising applications in pharmacology. Its unique structure and biological activity make it a valuable asset for researchers seeking novel therapeutic agents. As ongoing studies continue to unravel its potential, this compound stands at the forefront of innovation in drug development.
2248408-47-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methyl-1H-pyrazol-1-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)